1-(4-Ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C13H16N2O3/c1-2-18-11-5-3-10(4-6-11)15-8-9(13(14)17)7-12(15)16/h3-6,9H,2,7-8H2,1H3,(H2,14,17)
• InChI Key: WETCTURAFRXNEA-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)N

Description

1-(4-Ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPPC and belongs to the class of pyrrolidine carboxamides. EPPC has been synthesized using various methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of EPPC is not fully understood. However, it has been suggested that EPPC may act on the GABAergic system, which is involved in the regulation of neuronal excitability. EPPC has also been found to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and physiological effects:
EPPC has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. EPPC has also been found to have anticonvulsant effects and has been shown to improve cognitive function in animal studies. Additionally, EPPC has been found to have anticancer properties and has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPPC in lab experiments is its potential therapeutic applications. EPPC has been found to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of various diseases. However, one of the limitations of using EPPC in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for the research on EPPC. One of the directions is to further investigate its mechanism of action and its potential use in the treatment of neurodegenerative diseases. Additionally, more studies are needed to determine the safety and efficacy of EPPC in humans. Further research is also needed to investigate the potential use of EPPC in cancer treatment and to develop new synthesis methods for EPPC.
Conclusion:
In conclusion, 1-(4-Ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a chemical compound that has shown potential therapeutic applications in several scientific research studies. EPPC has been synthesized using various methods and has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. EPPC has also been studied for its potential use in the treatment of neurodegenerative diseases and cancer. However, more research is needed to determine the safety and efficacy of EPPC in humans and to further investigate its mechanism of action.

Synthesis Methods

EPPC can be synthesized using various methods, including the reaction of 4-ethoxyaniline with ethyl acetoacetate and ammonium acetate. Another method involves the reaction of ethyl 4-oxo-2-butenoate with 4-ethoxyaniline in the presence of sodium hydride. EPPC has also been synthesized using the reaction of 4-ethoxybenzoyl chloride with pyrrolidine-3-carboxylic acid.

Scientific Research Applications

EPPC has shown potential therapeutic applications in several scientific research studies. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. EPPC has also been studied for its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, EPPC has been found to have anticancer properties and has been studied for its potential use in cancer treatment.